Cas no 820969-57-1 (Phosphoric acid, (1R)-1-cyanohexyl diethyl ester)

• Product name: Phosphoric acid, (1R)-1-cyanohexyl diethyl ester
• CAS No: 820969-57-1
• MF: C₁₁H₂₂NO₄P
• MW: 263.270444393158
• CID: 699185
• PubChem ID: 71420192

Phosphoric acid, (1R)-1-cyanohexyl diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, (1R)-1-cyanohexyl diethyl ester
• [(1R)-1-cyanohexyl] diethyl phosphate
• (1R)-1-Cyanohexyl diethyl phosphate
• 820969-57-1
• DTXSID20839399

• Inchi： InChI=1S/C11H22NO4P/c1-4-7-8-9-11(10-12)16-17(13,14-5-2)15-6-3/h11H,4-9H2,1-3H3/t11-/m1/s1
• InChI Key： ZZVLGQKIAPYOFK-LLVKDONJSA-N
• SMILES： CCCCCC(C#N)OP(=O)(OCC)OCC

Computed Properties

• Exact Mass: 263.12864518g/mol
• Monoisotopic Mass: 263.12864518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68.6Ų